Cas no 1461-96-7 ((1R,2S)-rel-1,2-Cyclopentanedicarboxylic Acid)

• Product Name: (1R,2S)-rel-1,2-Cyclopentanedicarboxylic Acid
• CAS No: 1461-96-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD01311172
• CID: 136613
• PubChem ID: 329764375
• Update Time: 2024-11-02

(1R,2S)-rel-1,2-Cyclopentanedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• cis-Cyclopentane-1,2-dicarboxylic acid
• (±)-cis-Cyclopentane-1,2-dicarboxylic acid
• 1,2-Cyclopentanedicarboxylicacid, (1R,2S)-rel-
• cis-1,2-Cyclopentanedicarboxylic acid
• (1R,2S)-cyclopentane-1,2-dicarboxylic acid
• (1R,2S)-rel-1,2-Cyclopentanedicarboxylic Acid
• cis-Cyclopentanedicarboxylic acid
• 1,2-Cyclopentanedicarboxylic acid, cis-
• (1R,2S)-1,2-Cyclopentanedicarboxylic acid
• (1R)-Cyclopentane-1β,2β-dicarboxylic acid
• rel-(1R,2S)-cyclopentane-1,2-dicarboxylic acid
• (+/-)-cis-Cyclopentane-1,2-dicarboxylic acid >=97.0% (GC)
• cis-1,2-cyclopentanedicarbo xylic acid
• ASJCSAKCMTWGAH-SYDPRGILSA-N
• FCH843207
• cis-1, 2-cyclopentanedicarboxylic acid
• RL01837
• AK115228
• (cis)-cyclopentane-1,2-dicarboxylic acid
• AB1008706
• AX8121743
• rel-(1R,2S)-cyclopentane-1,2-dicarbox
• CS-W010898
• 1,2-Cyclopentanedicarboxylic acid, (1R,2S)-rel-
• MFCD01311172
• A849796
• AKOS006278148
• SCHEMBL419838
• 1461-96-7
• BAA46196
• (+/-)-cis-Cyclopentane-1,2-dicarboxylic acid
• (1S,2R)-cyclopentane-1,2-dicarboxylic acid
• (+/-)-cis-Cyclopentane-1,2-dicarboxylic acid, >=97.0% (GC)
• AS-30035
• DB-369948

• MDL： MFCD01311172
• Inchi： 1S/C7H10O4/c8-6(9)4-2-1-3-5(4)7(10)11/h4-5H,1-3H2,(H,8,9)(H,10,11)/t4-,5+
• InChI Key： ASJCSAKCMTWGAH-SYDPRGILSA-N
• SMILES： OC([C@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 0.3

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132-136 °C
• Boiling Point: 378.6°Cat760mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.535
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 74.60000
• LogP: 0.57190

(1R,2S)-rel-1,2-Cyclopentanedicarboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives